Cas no 2757833-86-4 (tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate
• CAS No: 2757833-86-4
• MF: C₁₁H₂₂N₂O₄S
• MW: 278.368381977081
• CID: 5628383
• PubChem ID: 165756928
• Update Time: 2025-10-24

tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate
• EN300-28309212
• 2757833-86-4

• Inchi： 1S/C11H22N2O4S/c1-11(2,3)17-10(14)13-6-4-5-9(7-13)8-18(12,15)16/h9H,4-8H2,1-3H3,(H2,12,15,16)/t9-/m0/s1
• InChI Key： GMBMKASWXUFEJZ-VIFPVBQESA-N
• SMILES： S(C[C@@H]1CN(C(=O)OC(C)(C)C)CCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 278.13002836g/mol
• Monoisotopic Mass: 278.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.1Ų

Additional information on tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate

Introduction to tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 2757833-86-4)

Tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate, identified by its Chemical Abstracts Service number 2757833-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, a heterocyclic structure that is widely recognized for its versatility in drug design due to its ability to mimic the natural amino acid backbone and interact with biological targets effectively.

The molecular structure of tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a sulfamoyl group at the 3-position and a tert-butyl ester at the 1-position of the piperidine ring enhances its solubility and stability, making it a promising candidate for further derivatization and therapeutic applications.

In recent years, there has been a growing interest in chiral piperidine derivatives due to their role in developing enantiomerically pure drugs, which often exhibit improved pharmacological profiles compared to their racemic counterparts. The stereochemistry at the 3-position of tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate is particularly noteworthy, as the (S)-configuration has been shown to confer enhanced binding affinity and selectivity in several pharmacological assays.

Current research in the field of medicinal chemistry has highlighted the potential of tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate as a building block for novel therapeutic agents. Its structural features make it an attractive scaffold for designing molecules that target neurological disorders, cardiovascular diseases, and inflammatory conditions. For instance, studies have demonstrated that sulfamoyl-piperidine derivatives can modulate enzyme activity and receptor binding, offering a basis for developing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted reactions, have been employed to achieve the desired stereochemical outcome. These synthetic strategies not only highlight the compound's complexity but also underscore its significance in modern drug discovery.

From a pharmacokinetic perspective, the structural features of tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate contribute to its favorable absorption, distribution, metabolism, and excretion (ADME) properties. The tert-butyl group enhances lipophilicity, facilitating membrane permeability, while the sulfamoyl group improves water solubility. This balance makes the compound an excellent candidate for oral administration and systemic delivery.

Recent preclinical studies have explored the potential applications of tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The piperidine core is known to interact with dopaminergic and cholinergic systems, which are implicated in these conditions. Additionally, the sulfamoyl group has been shown to modulate inflammation-related pathways, suggesting therapeutic potential in autoimmune diseases.

The compound's ability to serve as a versatile intermediate in drug development has also been recognized by academic and industrial researchers. By modifying its functional groups or incorporating it into larger molecular frameworks, scientists can generate novel derivatives with tailored biological activities. This flexibility underscores its importance as a chemical probe in high-throughput screening campaigns aimed at identifying new drug candidates.

In conclusion, tert-butyl (3S)-3-(sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 2757833-86-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable asset for researchers seeking to develop innovative therapeutic agents. As our understanding of drug design continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs across various disease areas.